Cas no 130745-77-6 (3,3-Bis(4-chlorobenzyl)-2,4-pentanedione)

• Product Name: 3,3-Bis(4-chlorobenzyl)-2,4-pentanedione
• CAS No: 130745-77-6
• MF: C₁₉H₁₈Cl₂O₂
• MW: 349.251023769379
• CID: 102492
• PubChem ID: 3827249
• Update Time: 2025-04-18

3,3-Bis(4-chlorobenzyl)-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3,3-bis[(4-chlorophenyl)methyl]-
• 3,3-bis(4-chlorobenzyl)-2,4-pentanedione
• 3,3-BIS(4-CHLOROBENZYL)PENTANE-2,4-DIONE
• 3,3-bis[(4-chlorophenyl)methyl]pentane-2,4-dione
• 2,4-Pentanedione,3,3-bis[(4-chlorophenyl)methyl]
• chlorobenzylpentanedione
• AKOS001585538
• 2,4-Pentanedione, 3,3-bis[(4-chlorophenyl)methyl]-
• MFCD01814863
• FT-0680727
• SR-01000581553
• CS-0444408
• J-511056
• 130745-77-6
• 9M-735
• A909061
• SR-01000581553-1
• DTXSID10396966
• 3,3-Bis(4-chlorobenzyl)-2,4-pentanedione

• MDL： MFCD01814863
• Inchi： 1S/C19H18Cl2O2/c1-13(22)19(14(2)23,11-15-3-7-17(20)8-4-15)12-16-5-9-18(21)10-6-16/h3-10H,11-12H2,1-2H3
• InChI Key： BWARYGHRIRQXMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(C)=O)(C(C)=O)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 348.06800
• Monoisotopic Mass: 348.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.231
• Melting Point: 109-111°C
• Boiling Point: 441.3°Cat760mmHg
• Flash Point: 186.1°C
• Refractive Index: 1.571
• PSA: 34.14000
• LogP: 4.94300

3,3-Bis(4-chlorobenzyl)-2,4-pentanedione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT